(6bR,10aS)-Ethyl 3-methyl-2-oxo-2,3,6b,7,10,10a-hexahydro-1H-pyrido[3',4':4,5]pyrrolo[1,2,3-de]quinoxaline-8(9H)-carboxylate

• IUPAC Name: ethyl (10R,15S)-4-methyl-3-oxo-1,4,12-triazatetracyclo[7.6.1.05,16.010,15]hexadeca-5,7,9(16)-triene-12-carboxylate
• InChI: InChI=1S/C17H21N3O3/c1-3-23-17(22)19-8-7-13-12(9-19)11-5-4-6-14-16(11)20(13)10-15(21)18(14)2/h4-6,12-13H,3,7-10H2,1-2H3/t12-,13-/m0/s1
• InChI Key: FAGHUWIRBRMPCV-STQMWFEESA-N
• Canonical SMILES: CCOC(=O)N1CCC2C(C1)C3=C4N2CC(=O)N(C4=CC=C3)C
• Isomeric SMILES: CCOC(=O)N1CC[C@H]2[C@@H](C1)C3=C4N2CC(=O)N(C4=CC=C3)C
• Molecular Formula: C17H21N3O3
• Molecular Weight: 315.37 g/mol
• CAS No.: 313369-25-4

Description

The compound “(6bR,10aS)-Ethyl 3-methyl-2-oxo-2,3,6b,7,10,10a-hexahydro-1H-pyrido[3’,4’:4,5]pyrrolo[1,2,3-de]quinoxaline-8(9H)-carboxylate” is an organic compound useful for research related to life sciences. It is also known as 1H-Pyrido[3’,4’:4,5]pyrrolo[1,2,3-de]quinoxaline.

Synthesis Analysis

The synthesis of this compound has been described in a patent. The process involves the preparation of 4-((6bR,10aS)-3-methyl-2,3,6b,9,10,10a-hexahydro-1H,7H-pyrido[3’,4’:4,5]pyrrolo[1,2,3-de]quinoxalin-8-yl)-1-(4-fluoro-phenyl)-butan-1-one and its pharmaceutically acceptable salts. The patent also describes processes for the preparation of intermediates of this compound.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrido[3’,4’:4,5]pyrrolo[1,2,3-de]quinoxaline core. The compound is a 2,3,6b,7,8,9,10,10a-octahydro derivative.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its density, melting point, and boiling point, are provided by various chemical databases.

Scientific Research Applications

Synthesis and Derivative Formation

Ethyl 4H-pyran-4-one-2-carboxylate, similar in structure to the queried compound, has been utilized in reactions with 1,2-diaminobenzene, leading to the synthesis of 8H-5,6-dihydro-6,8-dioxopyrido[1,2-a]quinoxaline derivatives. This synthesis is part of the exploration of the benzo[g]pyrido[1,2-a]quinoxaline ring system, which is closely related to the chemical structure of the compound (Markees, 1990).

Antitubercular Activity

A similar compound, ethyl 1-hydroxy-3-oxo-6,7-dihydro-3H,5H-pyrido[3,2,1-ij]quinoline-2-carboxylate, has been used to synthesize a series of hetarylamides. These compounds were compared for their antitubercular activities, indicating potential applications in the development of new treatments for tuberculosis (Ukrainets, Tkach, & Grinevich, 2008).

Potential in Neuropsychiatric and Neurological Disorders

A derivative of the compound, known as ITI-007, has shown potent binding affinities to serotonin 5-HT(2A) and dopamine D2 receptors. This multifunctional drug candidate, orally bioavailable and exhibiting antipsychotic efficacy, is under clinical development for treating neuropsychiatric and neurological disorders (Li et al., 2014).

Antioxidant, Cytostatic, and Antiviral Properties

Derivatives of pyrrolo[2,3-b]quinoxalines, synthesized via a novel microwave-assisted method, have been evaluated for their antioxidant, cytostatic, and antiviral properties. These compounds have shown promising results as hydroxyl radical scavengers, inhibitors of in vitro lipid peroxidation, and moderate antiproliferative activity, suggesting their potential in various therapeutic applications (Manta et al., 2014).

Future Directions

The future directions for this compound could involve further exploration of its potential uses in the treatment of central nervous system disorders. Additionally, the development of novel intermediates and synthesis methods could be a focus of future research.